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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-tert-butylphenyl
salicylate as a UV absorber in polyurethane (PU) coating formulations. The information is
intended to guide researchers and professionals in the development of UV-stable coatings.

Introduction

4-tert-Butylphenyl salicylate is a UV absorber commonly used to protect polymers, including
polyurethanes, from degradation caused by exposure to ultraviolet radiation.[1] Aromatic
polyurethanes, in particular, are susceptible to photo-oxidative degradation, which can lead to
yellowing, loss of gloss, and a decline in mechanical properties. The incorporation of UV
absorbers like 4-tert-butylphenyl salicylate is a critical strategy to enhance the durability and
aesthetic longevity of polyurethane coatings. This compound functions by absorbing harmful
UV radiation and dissipating it as thermal energy, thus preventing the initiation of degradation
pathways within the polymer matrix.

Physicochemical Properties of 4-tert-Butylphenyl
Salicylate

A summary of the key physical and chemical properties of 4-tert-butylphenyl salicylate is
presented in Table 1. This data is essential for formulation development, particularly for
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determining solubility and compatibility with other coating components.

Property

Value

Reference

Chemical Name

4-tert-Butylphenyl 2-

[2]

hydroxybenzoate
CAS Number 87-18-3 [2]
Molecular Formula C17H1803 [2]
Molecular Weight 270.32 g/mol [2]
Appearance White crystalline powder [1]
Melting Point 62-64 °C [1]
Maximum UV Absorption 290-330 nm [3]

Solubility in Water

Practically insoluble

[1]

o Soluble in ethanol, ethyl
Solubility in Solvents [1]
acetate, butanone, and toluene

Mechanism of UV Protection

The primary function of 4-tert-butylphenyl salicylate in a polyurethane coating is to absorb
incident UV radiation, particularly in the UVA and UVB regions of the electromagnetic spectrum.
The energy absorbed by the molecule excites its electrons to a higher energy state. This
energy is then dissipated through non-radiative pathways, primarily as heat, as the molecule
returns to its ground state. This process is cyclical and allows the UV absorber to protect the
polymer matrix over an extended period.

A simplified workflow for the UV protection mechanism is illustrated below.
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Caption: UV Protection Mechanism.

Application in Polyurethane Coating Formulations

4-tert-butylphenyl salicylate can be incorporated into various polyurethane coating systems,

including two-component (2K) solvent-borne and waterborne formulations. The recommended

addition level is typically between 0.2 and 1.5 parts by weight of the total resin solids.[1]

Experimental Protocol: Formulation of a 2K Solvent-
Borne Polyurethane Clearcoat

This protocol outlines the preparation of a control formulation and a stabilized formulation

containing 4-tert-butylphenyl salicylate.

Materials:

Polyester Polyol

4-tert-Butylphenyl Salicylate

Flow and Leveling Additives

Hexamethylene Diisocyanate (HDI) Trimer

Solvent Blend (e.g., Xylene/Butyl Acetate)
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o Catalyst (e.g., Dibutyltin Dilaurate - DBTDL)
Procedure:

e Part A (Polyol Component) Preparation:

[¢]

To a mixing vessel, add the polyester polyol and the solvent blend.

[e]

Mix at low speed until a homogeneous solution is obtained.

o

Add the flow and leveling additives and mix thoroughly.

[¢]

For the stabilized formulation: Add the desired amount of 4-tert-butylphenyl salicylate
(e.g., 1.0% by weight of total resin solids) and mix until completely dissolved.

o Part B (Isocyanate Component) Preparation:
o In a separate, dry container, add the HDI trimer.

o Coating Preparation (Mixing of Part A and Part B):

o

Just before application, add Part B to Part A in the specified stoichiometric ratio.

[¢]

Mix thoroughly for 2-3 minutes.

[e]

Add the catalyst (DBTDL) and mix for another 1-2 minutes.

[e]

Allow for an induction time of 10-15 minutes before application.

The workflow for this formulation process is depicted below.
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Caption: 2K Polyurethane Coating Formulation Workflow.

Performance Evaluation

The effectiveness of 4-tert-butylphenyl salicylate in protecting polyurethane coatings can be
evaluated through accelerated weathering tests. These tests simulate long-term exposure to
sunlight and moisture in a controlled laboratory setting.
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Experimental Protocol: Accelerated Weathering Test

(QUV)

Apparatus:

e QUV Accelerated Weathering Tester (ASTM G154)
o UVA-340 fluorescent lamps

Procedure:

o Sample Preparation: Apply the control and stabilized polyurethane coatings to suitable
substrates (e.g., steel or aluminum panels) and allow them to cure completely.

o Exposure Cycle: Expose the coated panels to alternating cycles of UV radiation and
condensation. A common cycle is 8 hours of UV exposure at 60°C followed by 4 hours of
condensation at 50°C.

» Evaluation: At regular intervals (e.g., every 250 hours), remove the panels and evaluate the
following properties:

o Gloss Retention: Measure the 60° gloss using a gloss meter (ASTM D523).

o Color Change (Yellowing): Measure the color coordinates (L, a, b) using a
spectrophotometer and calculate the change in the b value (Ab*) or the Yellowness Index
(ASTM E313).

o Mechanical Properties: Evaluate changes in properties such as tensile strength and
elongation at break of free films (ASTM D882).

Expected Performance Data

While specific quantitative data for 4-tert-butylphenyl salicylate in polyurethane coatings is
not readily available in the public domain, the following tables illustrate the expected trends
based on the known function of UV absorbers. These tables are for illustrative purposes and
actual results will vary depending on the specific formulation and test conditions.

Table 2: Hypothetical Gloss Retention Data
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Exposure Time (hours)

Control (% Gloss

Formulation with 1.0% 4-
tert-Butylphenyl Salicylate

Retention) .
(% Gloss Retention)
0 100 100
250 85 95
500 60 88
750 40 80
1000 25 72

Table 3: Hypothetical Yellowness Index (Ab) Data*

Exposure Time (hours)

Control (Ab)

Formulation with 1.0% 4-
tert-Butylphenyl Salicylate
(Ab)

0 0 0

250 2.5 0.8
500 5.8 15
750 9.2 2.4
1000 135 3.5

Table 4: Hypothetical Change in Mechanical Properties of a Free Film

Property

Control (after 1000h UV)

Formulation with 1.0% 4-
tert-Butylphenyl Salicylate
(after 1000h UV)

Change in Tensile Strength

-40%

-15%

Change in Elongation at Break

-60%

-25%
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Conclusion

4-tert-butylphenyl salicylate is a viable UV absorber for enhancing the weatherability of
polyurethane coatings. Its incorporation into formulations can significantly improve gloss
retention, reduce yellowing, and help maintain the mechanical integrity of the coating upon
exposure to UV radiation. The provided protocols offer a starting point for researchers to
formulate and evaluate polyurethane coatings with improved durability. It is important to note
that one characteristic of 4-tert-butylphenyl salicylate is that it may have a tendency to yellow
upon exposure to light.[1] Therefore, experimental validation is crucial to determine the optimal
concentration and overall performance within a specific coating system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.benchchem.com/product/b167193?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/332787591_Outdoor_exposure_and_accelerated_weathering_of_polyurethanepolysiloxane_hybrid_coatings
https://www.mdpi.com/2073-4360/12/7/1494
https://www.nwpipe.com/app/uploads/2021/12/Croll-Long-Term-Exposure-Link-to-Corrosion_2018.pdf
https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-in-polyurethane-coating-formulations
https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-in-polyurethane-coating-formulations
https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-in-polyurethane-coating-formulations
https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-in-polyurethane-coating-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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